1-(5-(Trifluoromethyl)pyridin-3-yl)piperazine

• Molecular Formula: C10H12F3N3
• Molecular Weight: 231.22 g/mol
• IUPAC Name: 1-[5-(trifluoromethyl)pyridin-3-yl]piperazine
• InChI: InChI=1S/C10H12F3N3/c11-10(12,13)8-5-9(7-15-6-8)16-3-1-14-2-4-16/h5-7,14H,1-4H2
• InChI Key: BUNFVKBXJPYHIW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CN=CC(=C2)C(F)(F)F

Description

1-(5-(Trifluoromethyl)pyridin-3-yl)piperazine is a useful research compound. Its molecular formula is C10H12F3N3 and its molecular weight is 231.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-Butyl 4-[5-(trifluoromethyl)pyridin-3-yl]piperazine-1-carboxylate (0.24 g, 0.25 mmol) was treated with a 4.0 M solution of HCl in 1,4-dioxane (7 mL) at room temperature for 1 h and concentrated. The residue was used for next step without further purification. MS calculated for C10H12F3N3: (M+H) 232; found 232.1.